2-(4-(N-(2-(2-(pyridin-2-yl)-1H-imidazol-1-yl)ethyl)sulfamoyl)phenoxy)acetamide

• IUPAC Name: 2-[4-[2-(2-pyridin-2-ylimidazol-1-yl)ethylsulfamoyl]phenoxy]acetamide
• InChI: InChI=1S/C18H19N5O4S/c19-17(24)13-27-14-4-6-15(7-5-14)28(25,26)22-10-12-23-11-9-21-18(23)16-3-1-2-8-20-16/h1-9,11,22H,10,12-13H2,(H2,19,24)
• InChI Key: OBCIVZSCXHJLSG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=NC=CN2CCNS(=O)(=O)C3=CC=C(C=C3)OCC(=O)N
• Molecular Formula: C18H19N5O4S
• Molecular Weight: 401.4 g/mol

Description

The compound “2-(4-(N-(2-(2-(pyridin-2-yl)-1H-imidazol-1-yl)ethyl)sulfamoyl)phenoxy)acetamide” is a complex organic molecule. It contains a pyridin-2-yl group, which is a common moiety in medicinal chemistry due to its wide range of pharmacological activities. The compound also contains a phenoxy group, which is a derivative of phenol and is often found in various pharmaceuticals.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of novel 2-(pyridin-2-yl) pyrimidine derivatives were designed and synthesized for their potential biological activities. Another study reported the chemodivergent synthesis of N-(pyridin-2-yl)amides from α-bromoketones and 2-aminopyridine under different reaction conditions.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not available, related compounds have been studied. For example, N-(pyridin-2-yl)amides were formed in toluene via C–C bond cleavage promoted by I2 and TBHP.

Scientific Research Applications

Medicinal Chemistry: Drug Design and Synthesis

This compound falls within the realm of medicinal chemistry, where it can be used to design and develop new pharmaceuticals. Its structure, which includes a pyridin-2-yl and an imidazole ring, is indicative of a molecule that could interact with various biological targets. .

Pharmacology: Biological Activity Profiling

In pharmacology, the compound’s diverse functional groups allow for the exploration of a wide range of biological activities. .

Biochemistry: Enzyme Inhibition Studies

Given its structural similarity to known bioactive compounds, this molecule could act as an inhibitor for certain enzymes. .

Industrial Chemistry: Synthesis of Complex Molecules

In industrial chemistry, the synthesis of such complex molecules requires advanced chemical techniques. .

Mechanism of Action

Target of Action

The primary target of this compound is the collagen prolyl 4-hydroxylases . These enzymes play a crucial role in the formation of stable collagen molecules, which are the main structural proteins in the extracellular matrix of various tissues. By targeting these enzymes, the compound can influence the production and stability of collagen .

Mode of Action

The compound interacts with its targets by inhibiting the activity of collagen prolyl 4-hydroxylases . This inhibition results in a decrease in the production of collagen, thereby affecting the structure and function of tissues where collagen is a key component .

Biochemical Pathways

The compound affects the collagen synthesis pathway . By inhibiting collagen prolyl 4-hydroxylases, it disrupts the normal formation of collagen molecules . This leads to a decrease in collagen production and can have downstream effects on tissue structure and function .

Result of Action

The compound’s action results in a significant reduction in the expression of collagen and the content of hydroxyproline in cell culture medium in vitro . This indicates that the compound has potent anti-fibrotic activities .